4-(4-Chloro-3-nitro-benzenesulfonylamino)-2-hydroxy-benzoic acid

• IUPAC Name: 4-[(4-chloro-3-nitrophenyl)sulfonylamino]-2-hydroxybenzoic acid
• InChI: InChI=1S/C13H9ClN2O7S/c14-10-4-2-8(6-11(10)16(20)21)24(22,23)15-7-1-3-9(13(18)19)12(17)5-7/h1-6,15,17H,(H,18,19)
• InChI Key: KGTOUPDTFMIEHG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NS(=O)(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-])O)C(=O)O
• Molecular Formula: C13H9ClN2O7S
• DSSTOX Substance ID: DTXSID501169804
• Molecular Weight: 372.74 g/mol
• CAS RN: 328028-09-7

Description

“4-Chloro-3-nitrobenzenesulfonyl chloride” is a chemical compound with the formula C6H3Cl2NO4S. It has a molecular weight of 256.063. It is also known by other names such as Yellow Sulfon Chloride, 3-Nitro-4-chlorobenzenesulfonyl chloride, and 4-chloro-3-nitrobenzenesulphonyl chloride.

Synthesis Analysis

The intermediate, 4-chloro-3-nitro-benzene sulfonyl chloride, has previously been prepared by a two-step process involving the sulfonation of ortho-chloro-nitrobenzene followed by reaction.

Molecular Structure Analysis

The molecular structure of “4-Chloro-3-nitrobenzenesulfonyl chloride” can be represented by the InChI string: InChI=1S/C6H3Cl2NO4S/c7-5-2-1-4 (14 (8,12)13)3-6 (5)9 (10)11/h1-3H.

Chemical Reactions Analysis

“4-Chloro-3-nitrobenzenesulfonyl chloride” can be used in the preparation of functionalized 1H-indenes via copper-catalyzed arylative cyclization. It can also be used as a precursor in the synthesis of N-arylsulfonyl-3-acylindole arylcarbonyl hydrazone derivatives that show potential nematicidal activity.

Physical And Chemical Properties Analysis

The compound is a light brown crystalline powder. It has a melting point of 59-60 °C (lit.).

Scientific Research Applications

Synthesis of Polybenzimidazoles

Research has highlighted the synthesis of new AB-type monomers for polybenzimidazoles using reactions that involve chemically related compounds. Specifically, the synthesis process utilizes N-(4,5-dichloro-2-nitrophenyl)acetamide and 4-hydroxybenzoic acid to produce monomers indicative of applications in polymer science, showcasing potential in materials engineering and design (R. S. Begunov & A. Valyaeva, 2015).

Crystallographic and Electronic Studies

A study on benzoic acid derivatives, including 4-chloro-3 nitrobenzoic acid, utilized X-ray powder diffraction and DFT calculations to determine crystal structures and electronic properties. This research provides insights into the nature of intermolecular interactions and the electronic structure of these compounds, which could influence the development of new materials and chemical sensors (S. Pramanik et al., 2019).

Doping Polyaniline with Benzoic Acids

Another research application involves the doping of polyaniline with benzoic acid and substituted benzoic acids, such as 2-hydroxybenzoic acid and 4-nitrobenzoic acid. This study explores the properties of benzoic acid doped polyaniline salts, contributing to advancements in conductive polymers and their applications in electronics and materials science (C. A. Amarnath & S. Palaniappan, 2005).

Investigation of Tuberculostatic Activity

Derivatives of benzoic acid, including those related to the chemical structure of interest, have been investigated for their tuberculostatic activity. This research explores the potential medical applications of these compounds, although the majority showed no significant activity in the tested concentrations (C. Stelt et al., 2006).

Antifungal Screening

Research into novel azetidin-2-ones derivatives, incorporating structural elements similar to 4-(4-Chloro-3-nitro-benzenesulfonylamino)-2-hydroxy-benzoic acid, has shown potent antifungal activity. This highlights the compound's relevance in developing antifungal agents and studying the structure-activity relationship (SAR) trends (Apoorva Gupta & A. Halve, 2015).

Safety and Hazards

The compound is sensitive to moisture. It is classified as a dangerous substance with hazard statements H290-H318-H314.

Future Directions

As for future directions, “4-Chloro-3-nitrobenzenesulfonyl chloride” shows potential in the synthesis of novel compounds with potential nematicidal activity. It could also be used in the synthesis of sulfonamide analogs of ferrostatin-1 (fer-1), which possess good ferroptosis inhibition property.